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Compound of Interest

Compound Name: Chloroacetamido-peg4-nhs ester

Cat. No.: B606651

For Immediate Release

Researchers and laboratory personnel are advised to follow stringent disposal procedures for
Chloroacetamido-peg4-nhs ester (CAS No. 1353011-95-6) to ensure safety and regulatory
compliance. This guide provides essential, step-by-step instructions for the proper handling and
disposal of this chemical, minimizing risk to personnel and the environment.

Chloroacetamido-peg4-nhs ester is a bifunctional crosslinker commonly used in
bioconjugation and drug development. Due to its chemical properties, including the presence of
a reactive chloroacetamide group and an NHS ester, specific safety measures are imperative.
The compound is classified as a skin and eye irritant, and similar compounds with NHS esters
are known to be toxic if swallowed or in contact with skin and may cause allergic skin reactions.

[1]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety glasses or goggles, a lab
coat, and chemical-resistant gloves.[1] All handling of Chloroacetamido-peg4-nhs ester
should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Hazard Summary
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Precautionary Statement

Hazard Classification Category
Codes
o P264, P280, P302+P352,
Skin Irritation Category 2
P332+P313, P362
. P280,
Serious Eye Damage Category 1
P305+P351+P338+P310

P264, P270, P280,

Acute Toxicity (Oral, Dermal) Category 3
P301+P312, P302+P352

P261, P272, P280,

Skin Sensitization Category 1
P302+P352, P333+P313

Data derived from a safety data sheet for a chemically related compound with an NHS ester.[1]
Step-by-Step Disposal Protocol
1. Neutralization of Small Quantities:

For residual amounts of Chloroacetamido-peg4-nhs ester in laboratory vessels, quenching of
the reactive NHS ester is recommended prior to disposal.

o Experimental Protocol:

o Prepare a 1 M solution of a primary amine, such as Tris or glycine, in an appropriate buffer
(e.g., PBS or bicarbonate buffer, pH 8-9).

o Slowly add the amine solution to the vessel containing the Chloroacetamido-peg4-nhs
ester residue. Use a stoichiometric excess of the amine.

o Allow the mixture to react for at least one hour at room temperature to ensure complete
hydrolysis of the NHS ester.

o The resulting solution should be collected in a designated hazardous waste container.

2. Disposal of Solid Waste:
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Solid Chloroacetamido-peg4-nhs ester and any materials used for spill cleanup should be
handled as follows:

e Procedure:

o

For spills, do not add water.[1]

[¢]

Carefully mix the solid waste with an inert absorbent material such as sand or vermiculite.

[2]

[¢]

Transfer the mixture to a clearly labeled, sealed container for hazardous chemical waste.

[e]

Dispose of the container through your institution's hazardous waste management
program.

3. Disposal of Contaminated Sharps and Labware:
e Procedure:

o All disposable labware (e.qg., pipette tips, microfuge tubes) that has come into contact with
Chloroacetamido-peg4-nhs ester should be placed in a designated hazardous waste
container.

o Non-disposable glassware should be decontaminated by rinsing with a suitable organic
solvent (e.g., ethanol or acetone) to remove residues, followed by the neutralization
procedure described in Step 1. The solvent rinse should be collected as hazardous waste.

Disposal Workflow Diagram
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Caption: Disposal workflow for Chloroacetamido-peg4-nhs ester.
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Regulatory Compliance

All disposal activities must comply with local, state, and federal regulations.[3] Consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure adherence to all applicable laws. Never dispose of Chloroacetamido-peg4-nhs ester
down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

